Cas no 918817-81-9 (1-Hexadecanol, 2-(butylamino)-)

• Product Name: 1-Hexadecanol, 2-(butylamino)-
• CAS No: 918817-81-9
• MF: C₂₀H₄₃NO
• MW: 313.561526536942
• CID: 770364
• PubChem ID: 44420150
• Update Time: 2025-04-19

1-Hexadecanol, 2-(butylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecanol, 2-(butylamino)-
• 2-(butylamino)hexadecan-1-ol
• 918817-81-9
• DTXSID30658856
• 2-n-butylamino-hexadecan-1-ol
• CHEMBL220120

• Inchi： 1S/C20H43NO/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-20(19-22)21-18-6-4-2/h20-22H,3-19H2,1-2H3
• InChI Key： OQEVREQISPKKPZ-UHFFFAOYSA-N
• SMILES： OCC(CCCCCCCCCCCCCC)NCCCC

Computed Properties

• Exact Mass: 313.334464995g/mol
• Monoisotopic Mass: 313.334464995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 18
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 32.3Ų